Cas no 1805309-35-6 (5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride)

• Product Name: 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride
• CAS No: 1805309-35-6
• MF: C₉H₃BrClF₆NO₂
• MW: 386.473041772842
• CID: 4845840
• Update Time: 2025-11-06

5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride

• Inchi： 1S/C9H3BrClF6NO2/c10-2-3-1-4(8(12,13)14)7(20-9(15,16)17)18-5(3)6(11)19/h1H,2H2
• InChI Key： ZSVDLIPQIFFCIE-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(=O)Cl)N=C(C(C(F)(F)F)=C1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 4.7
• Topological Polar Surface Area: 39.2

Additional information on 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride

Comprehensive Analysis of 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride (CAS No. 1805309-35-6)

The compound 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride (CAS No. 1805309-35-6) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring bromomethyl and trifluoromethoxy groups, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and material science, particularly in the development of novel heterocyclic compounds.

One of the key reasons for the growing interest in 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride is its role in medicinal chemistry. The presence of trifluoromethyl and carbonyl chloride functionalities enhances its reactivity, enabling it to participate in various cross-coupling reactions and nucleophilic substitutions. These properties align with current trends in small molecule therapeutics, where researchers aim to improve drug efficacy and reduce side effects. Searches for fluorinated pyridines and bromomethyl intermediates have surged, reflecting the compound's importance in modern synthetic chemistry.

From an industrial perspective, CAS No. 1805309-35-6 is often discussed in the context of green chemistry and sustainable synthesis. The demand for environmentally friendly processes has led to innovations in catalytic methods and solvent systems, where this compound serves as a model substrate. Its compatibility with flow chemistry and microwave-assisted synthesis further underscores its versatility. Users frequently inquire about scalable synthetic routes and purification techniques for such intermediates, highlighting the need for practical and efficient protocols.

The structural features of 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride also make it a subject of interest in computational chemistry. Molecular modeling and density functional theory (DFT) studies are often conducted to predict its reactivity and optimize reaction conditions. This aligns with the broader trend of integrating AI-driven drug design and machine learning in chemical research. Queries related to QSAR modeling and molecular docking often reference such compounds, emphasizing their role in rational drug design.

In summary, 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carbonyl chloride (CAS No. 1805309-35-6) is a multifaceted compound with broad applications in pharmaceutical development, agrochemical innovation, and advanced material science. Its relevance to cutting-edge research topics like green synthesis and computational chemistry ensures its continued prominence in scientific literature and industrial applications. As the demand for high-value intermediates grows, this compound remains a critical tool for chemists and researchers worldwide.